Cas no 2228387-93-5 (tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate
• CAS No: 2228387-93-5
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 5963572
• PubChem ID: 165623445
• Update Time: 2025-05-28

tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate
• EN300-1884664
• 2228387-93-5
• tert-butyl N-[2-amino-1-(2,6-difluoro-3-methylphenyl)ethyl]carbamate

• Inchi： 1S/C14H20F2N2O2/c1-8-5-6-9(15)11(12(8)16)10(7-17)18-13(19)20-14(2,3)4/h5-6,10H,7,17H2,1-4H3,(H,18,19)
• InChI Key： DSTQSNYKWDXTIT-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate

Research Brief on tert-Butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate (CAS: 2228387-93-5)

In recent years, the compound tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate (CAS: 2228387-93-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This intermediate is particularly notable for its role in the synthesis of novel therapeutic agents, especially in the development of kinase inhibitors and other small-molecule drugs. The unique structural features of this compound, including the difluoro-methylphenyl moiety, make it a valuable building block for drug discovery programs targeting various diseases, such as cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate in the preparation of potent and selective kinase inhibitors. The researchers employed a multi-step synthetic route to derivatize this intermediate, ultimately yielding compounds with high affinity for specific kinase targets. The study highlighted the compound's versatility as a chiral scaffold, enabling the introduction of diverse functional groups while maintaining stereochemical integrity. Notably, the presence of the tert-butyl carbamate group was found to enhance the stability of the intermediate during subsequent reactions.

Further investigations into the pharmacological applications of this compound have revealed its potential in addressing drug resistance mechanisms. A 2023 study demonstrated that derivatives synthesized from tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate exhibited improved pharmacokinetic properties compared to earlier generations of inhibitors. The difluoro substitution pattern was particularly crucial for optimizing membrane permeability and metabolic stability, while the methyl group at the 3-position contributed to target binding affinity. These findings suggest that this intermediate could play a pivotal role in developing next-generation therapeutics with enhanced efficacy and safety profiles.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of producing tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate. A novel catalytic asymmetric synthesis method reported in Organic Letters achieved excellent enantioselectivity (>99% ee) and high yield (85%) for this intermediate. This breakthrough addresses previous challenges in obtaining the compound in optically pure form, which is essential for many pharmaceutical applications. The methodology employs a chiral palladium catalyst system that enables the efficient construction of the stereogenic center while preserving the sensitive functional groups.

Looking ahead, research on tert-butyl N-2-amino-1-(2,6-difluoro-3-methylphenyl)ethylcarbamate is expected to expand into new therapeutic areas. Preliminary data suggest its derivatives may have applications in neurodegenerative diseases and autoimmune disorders, opening up additional avenues for drug development. As the pharmaceutical industry continues to prioritize targeted therapies with improved specificity, this compound's unique chemical properties position it as a valuable asset in medicinal chemistry pipelines. Future studies will likely explore its incorporation into more complex molecular architectures and investigate its potential in combination therapies.